Cas no 2228133-57-9 (1-(5-chlorofuran-2-yl)-4,4-difluorocyclohexane-1-carboxylic acid)

• Product Name: 1-(5-chlorofuran-2-yl)-4,4-difluorocyclohexane-1-carboxylic acid
• CAS No: 2228133-57-9
• MF: C₁₁H₁₁ClF₂O₃
• MW: 264.653049707413
• CID: 6040525
• PubChem ID: 165735580
• Update Time: 2025-05-23

1-(5-chlorofuran-2-yl)-4,4-difluorocyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(5-chlorofuran-2-yl)-4,4-difluorocyclohexane-1-carboxylic acid
• 2228133-57-9
• EN300-1940027

• Inchi： 1S/C11H11ClF2O3/c12-8-2-1-7(17-8)10(9(15)16)3-5-11(13,14)6-4-10/h1-2H,3-6H2,(H,15,16)
• InChI Key： YZOGCDWHDFRNPA-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C2(C(=O)O)CCC(CC2)(F)F)O1

Computed Properties

• Exact Mass: 264.0364782g/mol
• Monoisotopic Mass: 264.0364782g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 50.4Ų

Additional information on 1-(5-chlorofuran-2-yl)-4,4-difluorocyclohexane-1-carboxylic acid

Research Briefing on 1-(5-chlorofuran-2-yl)-4,4-difluorocyclohexane-1-carboxylic acid (CAS: 2228133-57-9)

This research briefing provides an in-depth analysis of the latest advancements in the study of 1-(5-chlorofuran-2-yl)-4,4-difluorocyclohexane-1-carboxylic acid (CAS: 2228133-57-9), a compound of significant interest in the field of chemical biology and medicinal chemistry. Recent studies have highlighted its potential as a key intermediate in the synthesis of novel therapeutic agents, particularly in the development of anti-inflammatory and anti-cancer drugs. The compound's unique structural features, including the chlorofuran and difluorocyclohexane moieties, contribute to its biological activity and pharmacological properties.

Recent research has focused on optimizing the synthesis of 1-(5-chlorofuran-2-yl)-4,4-difluorocyclohexane-1-carboxylic acid to improve yield and purity. A study published in the Journal of Medicinal Chemistry (2023) demonstrated a novel catalytic method that enhances the efficiency of the synthesis process, reducing byproduct formation and increasing scalability. This advancement is critical for the large-scale production of the compound, which is essential for further preclinical and clinical studies.

In addition to synthetic improvements, the pharmacological profile of 1-(5-chlorofuran-2-yl)-4,4-difluorocyclohexane-1-carboxylic acid has been extensively investigated. A recent in vitro study revealed its potent inhibitory effects on specific inflammatory pathways, particularly those involving NF-κB and COX-2. These findings suggest its potential as a lead compound for developing new anti-inflammatory drugs with fewer side effects compared to existing therapeutics. Furthermore, preliminary in vivo studies in murine models have shown promising results in reducing tumor growth, indicating its potential application in oncology.

The mechanism of action of 1-(5-chlorofuran-2-yl)-4,4-difluorocyclohexane-1-carboxylic acid has also been a subject of recent research. Structural-activity relationship (SAR) studies have identified key functional groups responsible for its bioactivity, providing insights for further molecular optimization. Computational modeling and molecular docking simulations have further elucidated its interactions with target proteins, offering a foundation for rational drug design.

Despite these advancements, challenges remain in the development of 1-(5-chlorofuran-2-yl)-4,4-difluorocyclohexane-1-carboxylic acid as a therapeutic agent. Issues such as metabolic stability, bioavailability, and potential toxicity need to be addressed in future studies. Ongoing research aims to explore derivative compounds with improved pharmacokinetic properties while retaining the desired biological activity.

In conclusion, 1-(5-chlorofuran-2-yl)-4,4-difluorocyclohexane-1-carboxylic acid represents a promising candidate in medicinal chemistry, with potential applications in inflammation and cancer therapy. Continued research and development efforts are essential to fully realize its therapeutic potential and translate these findings into clinical applications.